Cas no 102877-50-9 (1,2,3,4-Tetrahydroisoquinolin-5-ol)

1,2,3,4-Tetrahydroisoquinolin-5-ol structure
102877-50-9 structure
Product Name:1,2,3,4-Tetrahydroisoquinolin-5-ol
CAS No:102877-50-9
MF:C9H11NO
MW:149.189742326736
MDL:MFCD06656937
CID:125328
PubChem ID:13948251
Update Time:2025-04-18

1,2,3,4-Tetrahydroisoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydroisoquinolin-5-ol
    • 1,2,3,4-tetrahydro-5-Isoquinolinol
    • 1,2,3,4-tetrahydro-isoquinolin-5-ol
    • 5-Hydroxy-1,2,3,4-tetrahydroisoquinoline
    • 5-Isoquinolinol,1,2,3,4-tetrahydro-
    • 5-isoquinolinol, 1,2,3,4-tetrahydro-isoquinoline
    • H90103
    • 1,2,3,4-tetrahydro-5-hydroxy-isoquinoline
    • OMZHCCXUVSEGAD-UHFFFAOYSA-N
    • 164653-60-5
    • DTXSID00553061
    • A26324
    • FT-0741735
    • SB30264
    • EN300-120936
    • 102877-50-9
    • LS-10098
    • 5-hydroxy-3,4-dihydro-1H-isoquinoline
    • AKOS006343050
    • AMY4266
    • 5-Hydroxy-1,2,3,4-tetrahydroisoquinoline;1,2,3,4-Tetrahydroisoquinolin-5-ol
    • CEA87750
    • MFCD06656937
    • CS-W006334
    • BDBM50024824
    • CHEMBL308021
    • SCHEMBL1956718
    • 1,2,3,4-Tetrahydro-5-isoquinolinol Acetate
    • 5-Isoquinolinol, 1,2,3,4-tetrahydro-
    • ALBB-029016
    • DB-058876
    • 1,2,3,4-Tetrahydroisoquinolin-5-ol; 5-Isoquinolinol, 1,2,3,4-tetrahydro-; 1,2,3,4-Tetrahydro-5-isoquinolinol; 1,2,3,4-Tetrahydroisoquinolin-5-ol
    • MDL: MFCD06656937
    • Inchi: 1S/C9H11NO/c11-9-3-1-2-7-6-10-5-4-8(7)9/h1-3,10-11H,4-6H2
    • InChI Key: OMZHCCXUVSEGAD-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2CNCCC=21

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.141
  • Boiling Point: 294.3°C at 760 mmHg
  • PSA: 32.26

1,2,3,4-Tetrahydroisoquinolin-5-ol Security Information

1,2,3,4-Tetrahydroisoquinolin-5-ol Pricemore >>

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